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Introduction to Rimocidin

Rimocidin is a polyene macrolide antibiotic produced by various Streptomyces species. It exhibits strong

antifungal activity by binding to ergosterol present in fungal cell membranes, making it a potent agent

against many plant-pathogenic fungi [1] [2]. Its potential as a biocontrol agent has been demonstrated in

controlled environments against diseases like cucumber Fusarium wilt and damping-off [1].

Mechanism of Action

Rimocidin exerts its antifungal effect by directly targeting the cell membranes of pathogenic fungi.

Molecular Target: The antibiotic binds to ergosterol, a key sterol component of fungal cell

membranes [1] [2].
Effect on Pathogens: This binding disrupts membrane integrity, leading to the formation of pores or

channels, leakage of cellular contents, and ultimately, cell death [1]. This mechanism provides
effective control against a broad spectrum of fungal pathogens.

The following diagram illustrates the regulatory mechanism of rimocidin production in Streptomyces

rimosus M527, which is crucial for understanding how to optimize its yield.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://www.smolecule.com/products/s541438?utm_src=pdf-interest
https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/41162164/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.745766/full
https://pubmed.ncbi.nlm.nih.gov/41162164/
https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/41162164/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.745766/full
https://pubmed.ncbi.nlm.nih.gov/41162164/
https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://www.smolecule.com/products/s541438?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


NsdAsr Regulation of Rimocidin Biosynthesis

Downregulated by NsdAsr

NsdAsr

RS18275 RS18290 rpoB Glycolysis OxPhos

Precursors

Rimocidin

ProteinSynthesis Energy

subcluster_precursors

ButyrylCoA MalonylCoA

subcluster_protein

RibosomeGenes

subcluster_energy

NADH

Click to download full resolution via product page

Efficacy Against Plant Pathogens

Rimocidin has demonstrated broad-spectrum antifungal activity, particularly against soil-borne pathogens.

The table below summarizes its in vitro efficacy.

Table 1: Antifungal activity of rimocidin and culture broth from Streptomyces sp. JCK-6116 [1]

Pathogen Targeted
Disease
Caused

Assay
Type

Inhibitory
Effect / MIC of
Rimocidin A

Key Findings

Fusarium oxysporum
f. sp. cucumerinum

Cucumber

Fusarium
wilt

Dual

culture,
MIC

MIC: 1.25 - 10
µg/ml

Culture broth (10x dilution)

suppressed disease in
planta.
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Pathogen Targeted
Disease
Caused

Assay
Type

Inhibitory
Effect / MIC of
Rimocidin A

Key Findings

Rhizoctonia solani
AG-4

Cucumber
damping-off

Dual
culture,

MIC

MIC: 1.25 - 10
µg/ml

Culture broth and butanol
extract were effective.

Pythium ultimum Cucumber

damping-off

Dual

culture

Culture broth

showed activity

Butanol extract was not
effective, suggesting other
metabolites are responsible

for anti-oomycete activity.

19 other species of

plant pathogenic
fungi/Oomycetes

Various Dual

culture

Strong inhibitory

activity

Confirms wide antifungal
spectrum of the JCK-6116
strain.

Application Protocol for Disease Control

Here is a detailed protocol for preparing and applying a rimocidin-based biocontrol treatment against

cucumber soil-borne diseases, based on the study of Streptomyces sp. JCK-6116 [1].

Rimocidin Biocontrol Agent Preparation

Streptomyces sp. JCK-6116 Fermentation
(Details not specified in search results) Culture Filtration

Butanol Extraction
(For fungal pathogens)

10-Fold Dilution
of Culture Broth

Soil Application
To disease-prone cucumber plants

For fungi only

Click to download full resolution via product page

Materials

Biocontrol Strain: Streptomyces sp. JCK-6116 (or a known rimocidin-producing equivalent) [1].
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Culture Medium: The specific medium used for JCK-6116 is not detailed in the provided search

results. General actinomycete media like Gauze's Synthetic No. 1 (GS) medium or International
Streptomyces Project (ISP) media can be used for fermentation [2].

Pathogens: Fusarium oxysporum f. sp. cucumerinum, Rhizoctonia solani AG-4, and Pythium ultimum
[1].

Equipment: Fermenter, centrifuge, filtration setup, solvent extraction setup.

Procedure

Inoculum Preparation: Grow the Streptomyces strain on a suitable agar medium to obtain fresh
spores or mycelia.

Fermentation: Inoculate the liquid fermentation medium and incubate with aeration and agitation.
The exact time and conditions for JCK-6116 were not specified, but typical fermentations for antibiotic

production can last several days.
Harvesting: Separate the culture broth from the biomass by centrifugation (e.g., 10,000 × g for 20

minutes) and subsequent filtration [1].
Product Formulation:

Option 1: Crude Culture Broth: Dilute the filtered culture broth 10-fold with water for direct
application [1].

Option 2: Butanol Extract: For a more concentrated product against fungi, extract the culture
broth with an equal volume of n-butanol. Collect the organic phase and evaporate it to obtain a

crude extract, which can be re-dissolved for application [1]. Note that this extract was not
effective against Pythium ultimum [1].

Application: Apply the diluted culture broth or re-dissolved extract to the soil around cucumber
plants. The study demonstrated efficacy in suppressing Fusarium wilt and damping-off diseases [1].

Production & Strain Improvement

Enhancing the yield of rimocidin is crucial for its practical application. The table and protocol below

summarize successful strategies.

Table 2: Strategies for improving rimocidin production in Streptomyces rimosus M527 [3]
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Method Strain / Mutant Key Change
Resulting
Rimocidin
Yield

Key Findings

Fermentation
Optimization

Wild-type M527 Medium &
process

optimization

Increased to
0.23 ± 0.02 g/L
(shake-flask)

Basic optimization can
more than double

production.

Ribosome
Engineering

M527-G37

(Gentamicin-
resistant)

Mutation in

ribosomal protein

Increased yield Higher transcriptional

levels of all 10 rim
biosynthetic genes

(rimA to rimK).

M527-R5

(Rifamycin-
resistant)

Mutation in RNA

polymerase

Increased yield

M527-GR7
(Double-

resistant)

Cumulative
mutations

0.41 ± 0.05 g/L
(5-L fermentor)

62.89% greater than
wild-type in a 5-L

fermentor.

Genetic
Engineering

M527 with rimE
over-expression

Increased

expression of a
single biosynthetic

gene

Increased yield Over-expression of rimE
led to the highest
production among

tested genes.

Protocol for Generating Resistant Mutants for Improved Yield [3]

This protocol uses ribosome engineering to introduce drug-resistance mutations that enhance rimocidin

production.

Mutant Selection:

Treat wild-type S. rimosus M527 spores with different concentrations of gentamicin or rifamycin.
Select individual colonies that grow on plates containing these antibiotics. These are your first-

generation mutants (e.g., M527-G37 for gentamicin, M527-R5 for rifamycin).
Screening for Production:

Ferment the selected mutants in a suitable medium.
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Measure rimocidin production in each mutant compared to the wild-type strain. Effective

methods include HPLC or bioassays against a sensitive fungus.
Combining Mutations:

Use a promising first-generation mutant (e.g., M527-G37) as the parent strain.
Treat its spores with a second antibiotic (e.g., rifamycin) to select for double-resistant mutants

(e.g., M527-GR7).
Validation:

Ferment the double-resistant mutant and measure rimocidin yield. The study showed a
cumulative improvement in yield [3].

Confirm upregulation of the rimocidin biosynthetic gene cluster (rimA to rimK) using
quantitative RT-PCR [3].

Conclusion

Rimocidin is a potent, environmentally friendly biocontrol agent with a clear mechanism of action and

proven efficacy against major soil-borne fungal pathogens. The provided data, protocols, and strain

improvement strategies offer a foundation for researchers to further develop and optimize rimocidin-based

products for sustainable agriculture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Harnessing Rimocidins-Producing Streptomyces sp. JCK ... [pubmed.ncbi.nlm.nih.gov]

2. The Biocontrol and Plant Growth-Promoting Properties of ... [frontiersin.org]

3. Sequential Improvement of Rimocidin Production in ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [rimocidin plant disease control]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b541438#rimocidin-plant-disease-control]

Disclaimer & Data Validity:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30697650/
https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30697650/
https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://www.smolecule.com/products/s541438?utm_src=pdf-body
https://www.smolecule.com/products/s541438?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/41162164/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2021.745766/full
https://pubmed.ncbi.nlm.nih.gov/30697650/
https://www.smolecule.com/products/b541438#rimocidin-plant-disease-control
https://www.smolecule.com/products/b541438#rimocidin-plant-disease-control
https://www.smolecule.com/products/s541438?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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